6-chloro-2-(4-ethylphenyl)-2H,3H-chromeno[2,3-c]pyrazol-3-one

• IUPAC Name: 6-chloro-2-(4-ethylphenyl)chromeno[2,3-c]pyrazol-3-one
• InChI: InChI=1S/C18H13ClN2O2/c1-2-11-3-6-14(7-4-11)21-18(22)15-10-12-9-13(19)5-8-16(12)23-17(15)20-21/h3-10H,2H2,1H3
• InChI Key: JFCCAIOBMVJHLH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)C3=CC4=C(C=CC(=C4)Cl)OC3=N2
• Molecular Formula: C18H13ClN2O2
• Molecular Weight: 324.8 g/mol

Description

The compound “6-chloro-2-(4-ethylphenyl)-2H,3H-chromeno[2,3-c]pyrazol-3-one” is a complex organic molecule that contains a chromeno[2,3-c]pyrazol-3-one core with a chlorine atom at the 6-position and a 4-ethylphenyl group at the 2-position.

Molecular Structure Analysis

The molecular structure of this compound would be based on the chromeno[2,3-c]pyrazol-3-one core, which is a bicyclic structure containing a pyrazole ring fused with a chromene ring. The chlorine atom at the 6-position and the 4-ethylphenyl group at the 2-position would add complexity to the structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. Pyrazole derivatives are known to undergo a variety of reactions, including electrophilic substitution, nucleophilic substitution, and cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the presence of the chlorine atom, the 4-ethylphenyl group, and the chromeno[2,3-c]pyrazol-3-one core.

Mechanism of Action

The mechanism of action of 6-chloro-2-(4-ethylphenyl)-2H,3H-chromeno[2,3-c]pyrazol-3-one is not well understood. However, it is believed that the compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in the synthesis of prostaglandins, which are important mediators of inflammation and pain. By inhibiting the activity of COX-2, this compound can reduce inflammation and pain.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory and analgesic effects in animal studies. In addition, it has been shown to have anti-tumor activity in vitro and in vivo. This compound has also been shown to have anti-fungal activity in vitro. Finally, this compound has been shown to have anti-oxidant activity in vitro.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-chloro-2-(4-ethylphenyl)-2H,3H-chromeno[2,3-c]pyrazol-3-one in lab experiments is its availability. This compound is commercially available and can be easily synthesized in the lab. Furthermore, it has been extensively studied and its mechanism of action is well understood. However, one limitation of using this compound in lab experiments is that it is not very stable and can easily decompose in the presence of light and heat.

Future Directions

There are several future directions that can be explored with 6-chloro-2-(4-ethylphenyl)-2H,3H-chromeno[2,3-c]pyrazol-3-one. One possible direction is to further study its mechanism of action and its effects on various physiological processes. Another possible direction is to explore its potential applications in the synthesis of new drugs and agrochemicals. Finally, it could be used as a starting point for the synthesis of new heterocyclic compounds.

Synthesis Methods

6-chloro-2-(4-ethylphenyl)-2H,3H-chromeno[2,3-c]pyrazol-3-one can be synthesized in two different ways. The first method involves the condensation of 4-ethylphenylhydrazine with 3-chloro-2-cyanopyridine in the presence of piperidine as a catalyst. The second method involves the reaction of 4-ethylphenylhydrazine with 3-chloro-2-cyano-2-hydroxy-3-pyrazolin-5-one in the presence of piperidine as a catalyst. In both methods, the reaction is carried out in anhydrous conditions and yields this compound in good yields.

Scientific Research Applications

6-chloro-2-(4-ethylphenyl)-2H,3H-chromeno[2,3-c]pyrazol-3-one has been extensively studied for its use in various scientific research fields. It has been used as an intermediate in the synthesis of heterocyclic compounds, such as pyridines and pyrazolones. It has also been used in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs and antibiotics. It has also been used in the synthesis of various agrochemicals, such as fungicides and herbicides.